methyl 2-[(4-methoxy-3-nitrobenzoyl)amino]benzoate

• IUPAC Name: methyl 2-[(4-methoxy-3-nitrobenzoyl)amino]benzoate
• InChI: InChI=1S/C16H14N2O6/c1-23-14-8-7-10(9-13(14)18(21)22)15(19)17-12-6-4-3-5-11(12)16(20)24-2/h3-9H,1-2H3,(H,17,19)
• InChI Key: PIPBCGMRSITHEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C16H14N2O6
• Molecular Weight: 330.29 g/mol

Description

Methyl 2-[(4-methoxy-3-nitrobenzoyl)amino]benzoate is a useful research compound. Its molecular formula is C16H14N2O6 and its molecular weight is 330.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.08518617 g/mol and the complexity rating of the compound is 478. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibition of Fungal Growth and Toxin Production

A study on the inhibition of Aspergillus growth and aflatoxin release by derivatives of benzoic acid demonstrated that compounds like methyl benzoate effectively reduce both mycelial growth and aflatoxin release by Aspergillus flavus and A. parasiticus. This suggests potential applications of such compounds as fungicides (Chipley & Uraih, 1980).

Advancements in Polymer Science

Research on polyaniline doped by a new class of dopants, including substituted benzoic acids, revealed that benzoic acids can significantly enhance the electrical conductivity of polyaniline, indicating applications in conductive materials and electronic devices (Amarnath & Palaniappan, 2005).

Photostabilization Properties

The study on phenolic-type stabilizers as generators and quenchers of singlet molecular oxygen highlighted that compounds like methyl 2-methoxybenzoate are efficient O2(1Δg) scavengers, suggesting their use in photostabilization and protection of materials from degradation under light exposure (Soltermann et al., 1995).

Photopolymerization Applications

A novel compound related to the methyl 2-[(4-methoxy-3-nitrobenzoyl)amino]benzoate structure was proposed as a photoiniferter, showing promise in initiating and controlling the photopolymerization process. This application is crucial in developing advanced materials with tailored properties (Guillaneuf et al., 2010).

Solubility and Molecular Interaction Studies

Research on Abraham model correlations for solute transfer into 2-ethoxyethanol from water and the gas phase provided insights into the solubility and molecular interactions of various benzoic acid derivatives, including nitrobenzoic acid and methoxybenzoic acid. Understanding these properties is vital for designing drugs and chemicals with desired solubility and distribution characteristics (Hart et al., 2015).